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Compound of Interest

Compound Name: Diethyl bipy55'DC

Cat. No.: B1670527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding
the solubility of diethyl 2,2'-bipyridine-5,5'-dicarboxylate (CAS No. 1762-46-5) in common
laboratory solvents. While quantitative solubility data is not readily available in published
literature, this document consolidates qualitative observations and outlines standard
experimental protocols for determining solubility, providing a valuable resource for researchers
working with this compound.

Compound Overview

Diethyl 2,2'-bipyridine-5,5'-dicarboxylate is a versatile heterocyclic organic compound widely
utilized as a ligand in coordination chemistry and materials science.[1] Its bipyridine core
provides strong chelation to metal ions, while the ethyl ester functional groups offer sites for
further chemical modification. This compound is a white to off-white crystalline solid with a
molecular weight of 300.31 g/mol .[1][2] Key physical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Diethyl 2,2'-bipyridine-5,5'-dicarboxylate
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Property Value Reference
CAS Number 1762-46-5 [1112]
Molecular Formula C16H16N204 [1][2]
Molecular Weight 300.31 g/mol [11[2]
Appearance White to off-white (3]
crystal/powder

Melting Point 148.0 - 152.0 °C [3]
Maximum Absorption 300 nm (in Ethanol) [3]

Solubility Profile

A thorough review of scientific literature and chemical databases did not yield specific
quantitative solubility data for diethyl 2,2'-bipyridine-5,5'-dicarboxylate in common organic
solvents. However, the mention of a maximum UV absorption wavelength in ethanol suggests
at least some degree of solubility in this solvent.[3]

It is important to distinguish the solubility of the diethyl ester from its corresponding carboxylic
acid, 2,2'-bipyridine-5,5'-dicarboxylic acid. The dicarboxylic acid is reported to be slightly
soluble in dimethyl sulfoxide (DMSO) and sparingly soluble in agueous buffers.[4] Anecdotal
evidence also suggests that the dicarboxylic acid is challenging to dissolve in many common
organic solvents.[5] While not directly applicable to the diethyl ester, this information suggests
that solubility studies are a critical consideration when working with this class of compounds.

Table 2: Quantitative Solubility of Diethyl 2,2'-bipyridine-5,5'-dicarboxylate in Common Solvents
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Solvent

Temperature (°C)

Solubility (mg/mL) Solubility (moliL)

Water

Data not available

Data not available

Data not available

Ethanol

Data not available

Data not available

Data not available

Methanol

Data not available

Data not available

Data not available

Dimethyl Sulfoxide
(DMSO)

Data not available

Data not available

Data not available

Dimethylformamide
(DMF)

Data not available

Data not available

Data not available

Acetone

Data not available

Data not available

Data not available

Chloroform

Data not available

Data not available

Data not available

Dichloromethane
(DCM)

Data not available

Data not available

Data not available

Ethyl Acetate

Data not available

Data not available

Data not available

Tetrahydrofuran (THF)

Data not available

Data not available

Data not available

Acetonitrile (ACN)

Data not available

Data not available

Data not available

Experimental Protocols for Solubility Determination

For researchers needing to determine the solubility of diethyl 2,2'-bipyridine-5,5'-dicarboxylate,

the following established methods are recommended.

Method 1: Shake-Flask Method for Equilibrium Solubility

This is a widely accepted method for determining the equilibrium solubility of a compound.[6]

Protocol:

e Preparation of a Saturated Solution: Add an excess amount of diethyl 2,2'-bipyridine-5,5'-

dicarboxylate to a known volume of the desired solvent in a sealed vial.
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o Equilibration: Agitate the vial at a constant temperature for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached between the dissolved and undissolved solid.

e Phase Separation: Centrifuge the suspension to pellet the undissolved solid.

o Sample Collection: Carefully withdraw a known volume of the supernatant (the saturated
solution) using a syringe and filter it through a chemically inert filter (e.g., PTFE) to remove
any remaining solid particles.

« Quantification: Dilute the filtered saturated solution with a suitable solvent and determine the
concentration of the solute using a validated analytical technique such as High-Performance
Liquid Chromatography (HPLC) with UV detection.

o Calculation: Calculate the solubility from the determined concentration and the dilution factor.

Method 2: Qualitative Solubility Assessment

A simpler, qualitative method can be used for initial screening.[3]

Protocol:

Add a small, measured amount (e.g., 1-5 mg) of diethyl 2,2'-bipyridine-5,5'-dicarboxylate to a
test tube.

e Add a small volume (e.g., 0.1 mL) of the test solvent and vortex or shake vigorously.
o Observe if the solid dissolves completely.

« If the solid dissolves, incrementally add more solvent until a total of 1 mL has been added,
observing for any precipitation.

« If the solid does not dissolve in the initial volume, the compound can be classified as
sparingly soluble or insoluble in that solvent at that temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of a
compound using the shake-flask method.
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Caption: Workflow for Equilibrium Solubility Determination.

Signaling Pathways and Logical Relationships

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[6] The
polarity of both the solute and the solvent are key determinants of solubility.
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Solute Properties Solvent Properties
Diethyl 2,2'-bipyridine-5,5'-dicarboxylate Polar Solvents Nonpolar Solvents
(Moderately Polar) (e.g., Ethanol, Methanol, DMSO) (e.g., Hexane, Toluene)

'Like dissolves like'

Solubility Prediction

Click to download full resolution via product page

Caption: Principle of "Like Dissolves Like".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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